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Compound of Interest

Compound Name: Lithium disilicate

Cat. No.: B12745032

A Comprehensive Comparison of Lithium Disilicate and Zirconia Properties for Dental
Applications

This guide provides a detailed comparative analysis of the key mechanical and optical
properties of lithium disilicate and zirconia, two widely used ceramic materials in restorative
dentistry. The information is intended for researchers, scientists, and dental professionals to
facilitate material selection based on scientific evidence.

Data Presentation

The following tables summarize the key quantitative properties of lithium disilicate and
zirconia based on experimental data from various studies.

Table 1: Mechanical Properties
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Lithium Zirconia (3Y- Zirconia (5Y-
Property o Test Standard
Disilicate TZP) PSZ)
Flexural Strength
360 - 460[1] 900 - 1200[2] 688 + 159[3] ISO 6872[4][5][6]
(MPa)
Fracture
Lower than 3Y- ISO 6872
Toughness 2.0 - 3.5[7][1][8] 6.0 - 10.0[2]
TZP[9] (SEVNB)[10][11]
(MPa-m?72)
In-vitro wear

Wear of Material

(mmd)

0.28 + 0.13[3]

No measurable

wear|[3]

No measurable

wear[3]

simulation[3][12]

[13]
Wear of In-vitro wear
Opposing 0.31 £ 0.10[3] 0.24 £ 0.19[3] 0.23 £ 0.09[3] simulation[3][12]
Enamel (mm3) [13]
Table 2: Optical Properties

Lithium Zirconia (3Y- Zirconia (5Y-
Property o Test Method

Disilicate TZP) PSZ)

9.28 + 0.36 (LT)
Translucency Spectrophotomet

to 12.64 + 0.48 6.96 + 0.53[3] 8.30 £ 0.24[3]
Parameter (TP) ry[14][15][16]

(HT3]

High opacity, Improved
Good, with g ) pacty P
] ] effective for translucency,
_ . various opacity _ _ Spectrophotomet

Masking Ability masking less masking

levels _ y ry[18]

) discolored ability than 3Y-
available[9][17]
teeth[17][18] TZP[9][18]

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

Flexural Strength Testing
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Flexural strength is determined using a three-point or four-point bending test as specified in
ISO 6872.[4][6]

e Specimen Preparation: Rectangular bar-shaped specimens of standardized dimensions
(e.g., 25mm x 4mm x 2mm) are fabricated from both lithium disilicate and zirconia.[3] The
surfaces are polished to a mirror-like finish to minimize surface flaws.

» Testing Procedure: The specimen is placed on two supports in a universal testing machine. A
load is applied to the center of the specimen (three-point bending) or at two points (four-point
bending) at a constant crosshead speed (e.g., 1 mm/min) until fracture occurs.[3]

o Data Calculation: The flexural strength (o) is calculated using the formula:
o Three-point bending: o = 3FL / 2bd?
o Four-point bending: o = 3F(L-l) / 2bd?

o Where F is the fracture load, L is the support span, | is the loading span, b is the specimen
width, and d is the specimen thickness.

Fracture Toughness Testing

Fracture toughness is a measure of a material's resistance to crack propagation and is
determined using the single-edge V-notch beam (SEVNB) method as per ISO 6872.[19][10][11]

e Specimen Preparation: Rectangular bar-shaped specimens are prepared similarly to those
for flexural strength testing. A sharp V-shaped notch is introduced on one edge of the
specimen using a diamond-impregnated wire saw or a razor blade.

o Testing Procedure: The notched specimen is subjected to a three-point bending test. The
load is applied opposite to the notch at a constant crosshead speed until the specimen
fractures.

o Data Calculation: The fracture toughness (KIC) is calculated based on the fracture load,
specimen dimensions, and notch geometry.

Translucency Parameter (TP) Measurement
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The translucency of the materials is quantified by measuring the translucency parameter (TP)
using a spectrophotometer or colorimeter.

e Specimen Preparation: Disc-shaped specimens of a standardized thickness (e.g., 1 mm) are
fabricated from both materials. The surfaces are polished to a smooth finish.

e Measurement Procedure: The color coordinates (L, a, b*) of each specimen are measured
against both a black and a white background.

o Data Calculation: The translucency parameter (TP) is calculated as the color difference (AE*)
between the measurements on the black and white backgrounds using the formula:

o TP =[(LB - LW)2 + (aB - aW)2 + (bB - bW)?]1"2

o Where the subscripts B and W refer to the color coordinates over the black and white
backgrounds, respectively.[16]

Wear Resistance Testing

The wear resistance of the materials and their effect on opposing enamel are evaluated using a
chewing simulator or a pin-on-disk apparatus.

e Specimen and Antagonist Preparation: Disc- or crown-shaped specimens of lithium
disilicate and zirconia are prepared with a standardized surface finish (e.g., polished or
glazed). Human enamel cusps or ceramic styli are used as antagonists.

o Testing Procedure: The specimens and antagonists are subjected to cyclic loading in a
simulated oral environment (e.g., artificial saliva, controlled temperature).[13] The number of
cycles, load, and sliding distance are controlled.

o Data Analysis: The volumetric loss of both the material and the antagonist is measured using
non-contact profilometry. The wear rate can then be calculated.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://iranarze.ir/wp-content/uploads/2018/09/E9517-IranArze.pdf
https://www.benchchem.com/product/b12745032?utm_src=pdf-body
https://www.benchchem.com/product/b12745032?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6414209/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12745032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Specimen Preparation

Testing

Data Analysis

Start: Obtain Material Blocks

|

g
(e.g., 25%4x2 mm)

Cutinto Rectangular Bars

Polish Surfaces to
Mirror Finish

j

|

Pl

lace Specimen on Supports
in Universal Testing Machine

Apply Load at Constant Speed
(e.g.. 1 mm/min)

Record Fracture Load

i Calculate Flexural Strength
using Standard Formula

|

End: Report Results (MPa)

Click to download full resolution via product page

Caption: Experimental workflow for flexural strength testing.

Specimen Preparation

Testing (SEVNB Method)

Data Analysis

Start: Prepare Rectangular Bars }—»

Create a V-Notch on One Edge }»—l»

Bending Fixture

Place Specimen in 3-Point

Apply Load Opposite to Notch
at Constant Speed

Record Fracture Load }»—l»

based on Load and Geometry

Calculate Fracture Toughness (KIC) End: Report Results (MPam2)

Click to download full resolution via product page

Caption: Experimental workflow for fracture toughness testing.
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Caption: Experimental workflow for translucency parameter measurement.
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Caption: Experimental workflow for wear resistance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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